Cas no 2229323-38-8 (tert-butyl N-4,5-dimethoxy-2-(2-sulfanylethyl)phenylcarbamate)

• Product Name: tert-butyl N-4,5-dimethoxy-2-(2-sulfanylethyl)phenylcarbamate
• CAS No: 2229323-38-8
• MF: C₁₅H₂₃NO₄S
• MW: 313.412423372269
• CID: 6243001
• PubChem ID: 165900098
• Update Time: 2025-05-25

tert-butyl N-4,5-dimethoxy-2-(2-sulfanylethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4,5-dimethoxy-2-(2-sulfanylethyl)phenylcarbamate
• tert-butyl N-[4,5-dimethoxy-2-(2-sulfanylethyl)phenyl]carbamate
• 2229323-38-8
• EN300-1891764

• Inchi： 1S/C15H23NO4S/c1-15(2,3)20-14(17)16-11-9-13(19-5)12(18-4)8-10(11)6-7-21/h8-9,21H,6-7H2,1-5H3,(H,16,17)
• InChI Key： JZBMGZODLMQHGG-UHFFFAOYSA-N
• SMILES： SCCC1C=C(C(=CC=1NC(=O)OC(C)(C)C)OC)OC

Computed Properties

• Exact Mass: 313.13477939g/mol
• Monoisotopic Mass: 313.13477939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 57.8Ų

Additional information on tert-butyl N-4,5-dimethoxy-2-(2-sulfanylethyl)phenylcarbamate

Professional Introduction to Compound with CAS No. 2229323-38-8 and Product Name: tert-butyl N-4,5-dimethoxy-2-(2-sulfanylethyl)phenylcarbamate

The compound with the CAS number 2229323-38-8 and the product name tert-butyl N-4,5-dimethoxy-2-(2-sulfanylethyl)phenylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The intricate molecular architecture of this compound, featuring a carbamate functional group linked to a phenyl ring substituted with dimethoxy and sulfanylethyl groups, positions it as a versatile intermediate in the synthesis of bioactive molecules.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds for their pharmacological properties. Carbamates are known for their broad spectrum of biological activities, including neuroprotective, anti-inflammatory, and antimicrobial effects. The specific substitution pattern in tert-butyl N-4,5-dimethoxy-2-(2-sulfanylethyl)phenylcarbamate contributes to its unique interaction with biological targets, making it a promising candidate for further investigation. The presence of the dimethoxy group enhances lipophilicity, while the sulfanylethyl side chain introduces hydrophilicity, creating a balanced molecule capable of traversing biological membranes effectively.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution, are employed to construct the complex molecular framework. The tert-butyl group provides stability to the carbamate moiety, preventing unwanted hydrolysis under physiological conditions. This stability is crucial for maintaining the compound's efficacy during in vitro and in vivo studies.

Recent research has highlighted the potential of tert-butyl N-4,5-dimethoxy-2-(2-sulfanylethyl)phenylcarbamate as an intermediate in the development of novel therapeutic agents. Studies have demonstrated its ability to modulate various enzymatic pathways, including those involved in pain perception and inflammation. The phenolic hydroxyl groups and sulfonamide moiety contribute to its interaction with proteins such as cyclooxygenases (COX) and lipoxygenases (LOX), which are key players in inflammatory responses. By inhibiting these enzymes, the compound exhibits anti-inflammatory properties that could be beneficial in treating chronic inflammatory diseases.

In addition to its anti-inflammatory potential, preliminary studies suggest that tert-butyl N-4,5-dimethoxy-2-(2-sulfanylethyl)phenylcarbamate may have neuroprotective effects. The carbamate group is known to interact with neurotransmitter receptors and ion channels, potentially influencing neuronal excitability and synaptic transmission. This makes it a candidate for investigating treatments against neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Further research is needed to elucidate its mechanisms of action and assess its efficacy in animal models.

The compound's structural features also make it an attractive scaffold for drug design. The presence of multiple substituents allows for selective modifications that can fine-tune its pharmacological properties. Computational modeling techniques are increasingly used to predict how different substituents will affect the molecule's binding affinity and selectivity towards biological targets. These simulations help guide synthetic efforts towards optimizing potency while minimizing off-target effects.

The pharmaceutical industry is particularly interested in developing small molecule inhibitors that can modulate protein-protein interactions (PPIs). These interactions are often difficult to target with traditional small molecules due to their large binding surfaces and transient nature. However, compounds like tert-butyl N-4,5-dimethoxy-2-(2-sulfanylethyl)phenylcarbamate, with their complex substitution patterns and functional groups, offer opportunities for designing PPI modulators. By disrupting or stabilizing specific protein interactions involved in disease pathways, these compounds could lead to novel therapeutic strategies.

Evaluation of the compound's pharmacokinetic properties is essential before moving into clinical trials. Parameters such as solubility, stability, bioavailability, and metabolic clearance determine its suitability for therapeutic use. Advanced analytical techniques like high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are employed to characterize these properties accurately. Understanding how the body processes the compound will guide dosing regimens and inform drug formulation strategies.

The regulatory landscape for new pharmaceuticals requires thorough documentation of chemical synthesis routes along with toxicological assessments before approval can be granted by agencies such as the FDA or EMA. Manufacturers must provide evidence that their synthetic processes do not produce harmful impurities that could pose health risks upon administration. Good Manufacturing Practices (GMP) ensure consistency across batches while maintaining high standards throughout production.

In conclusion,tert-butyl N-4,5-dimethoxy-2-(2-sulfanylethyl)phenylcarbamate, identified by CAS number2229323-38-8, represents an exciting development in medicinal chemistry due to its unique structural features which endow it with diverse biological activities including anti-inflammatory effects possibly relevant against chronic diseases like arthritis where pain management is critical alongside neuroprotective potential which could be explored further against neurodegenerative conditions such as Alzheimer’s disease or Parkinson’s disease where modulation might delay progression if effective therapeutics become available soon enough via clinical trials involving this promising lead structure.